Cas no 1309190-07-5 (1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide)
1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide
- N,N-dimethyl-1-methylsulfonylpiperidine-4-carboxamide
- STL292796
- N,N-dimethyl-1-(methylsulfonyl)piperidine-4-carboxamide
- N~4~,N~4~-dimethyl-1-(methylsulfonyl)-4-piperidinecarboxamide
- 4-Piperidinecarboxamide, N,N-dimethyl-1-(methylsulfonyl)-
-
- Inchi: 1S/C9H18N2O3S/c1-10(2)9(12)8-4-6-11(7-5-8)15(3,13)14/h8H,4-7H2,1-3H3
- InChI Key: JJDMGANRVRWXBG-UHFFFAOYSA-N
- SMILES: S(C)(N1CCC(C(N(C)C)=O)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 324
- XLogP3: -0.5
- Topological Polar Surface Area: 66.1
1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | GS-0536-1MG |
1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide |
1309190-07-5 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | GS-0536-5MG |
1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide |
1309190-07-5 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | GS-0536-10MG |
1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide |
1309190-07-5 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | GS-0536-20MG |
1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide |
1309190-07-5 | >90% | 20mg |
£76.00 | 2023-04-19 | |
| Key Organics Ltd | GS-0536-50MG |
1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide |
1309190-07-5 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | GS-0536-100MG |
1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide |
1309190-07-5 | >90% | 100mg |
£146.00 | 2025-02-09 |
1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide
1-Methanesulfonyl-N,N-Dimethylpiperidine-4-Carboxamide (CAS No. 1309190-07-5): An Overview
1-Methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide (CAS No. 1309190-07-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways and the treatment of neurological disorders.
The chemical structure of 1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide consists of a piperidine ring functionalized with a methanesulfonyl group and two N-methyl groups on the carboxamide moiety. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for drug development.
Recent studies have highlighted the role of 1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. The compound's ability to interact with these systems has led to its evaluation as a potential therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease.
In preclinical studies, 1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable distribution profile. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and exert its intended therapeutic effects.
The safety profile of 1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide has also been extensively evaluated. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile supports its potential for further clinical development.
Clinical trials are currently underway to assess the efficacy and safety of 1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating symptoms associated with neurological disorders.
The mechanism of action of 1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide is thought to involve its interaction with specific receptors and enzymes involved in neurotransmitter metabolism. By modulating these pathways, the compound can potentially restore balance to disrupted neural circuits and alleviate symptoms associated with various neurological conditions.
In addition to its therapeutic potential, 1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide has also been studied for its use as a research tool in understanding the underlying mechanisms of neurological disorders. Its ability to selectively target specific receptors and enzymes makes it a valuable probe for investigating the complex interactions within neural networks.
The synthesis of 1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide involves several well-established chemical reactions, including nucleophilic substitution, amidation, and methylation steps. The synthetic route is highly efficient and scalable, making it suitable for large-scale production for both research and clinical applications.
In conclusion, 1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide (CAS No. 1309190-07-5) represents a promising compound with significant potential in the treatment of neurological disorders. Its unique chemical structure, favorable pharmacokinetic properties, and promising safety profile make it an attractive candidate for further clinical development. Ongoing research continues to explore its full therapeutic potential and refine its use in both clinical settings and basic research.
1309190-07-5 (1-methanesulfonyl-N,N-dimethylpiperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)